molecular formula C14H17FO4 B8575476 3-(1,3-Dioxolan-2-yl)-1-(4-fluorophenoxy)-3-methylbutan-2-one CAS No. 89635-62-1

3-(1,3-Dioxolan-2-yl)-1-(4-fluorophenoxy)-3-methylbutan-2-one

Cat. No.: B8575476
CAS No.: 89635-62-1
M. Wt: 268.28 g/mol
InChI Key: HPUHAPWKSFHVBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1,3-Dioxolan-2-yl)-1-(4-fluorophenoxy)-3-methylbutan-2-one is a useful research compound. Its molecular formula is C14H17FO4 and its molecular weight is 268.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

89635-62-1

Molecular Formula

C14H17FO4

Molecular Weight

268.28 g/mol

IUPAC Name

3-(1,3-dioxolan-2-yl)-1-(4-fluorophenoxy)-3-methylbutan-2-one

InChI

InChI=1S/C14H17FO4/c1-14(2,13-17-7-8-18-13)12(16)9-19-11-5-3-10(15)4-6-11/h3-6,13H,7-9H2,1-2H3

InChI Key

HPUHAPWKSFHVBD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1OCCO1)C(=O)COC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 16.7 g (0.15 mol) of 4-fluorophenol, 29 g (0.15 mol) of 1-chloro-3-(1,3-dioxolan-2-yl)-3-methyl-2-butanone and 23.4 g (0.17 mol) of powdered potassium carbonate in 300 ml of methyl ethyl ketone is heated under reflux for 16 hours. It is allowed to cool and is filtered. The filtrate is concentrated, the residue is taken up in dichloromethane, the mixture is washed once with 5% strength sodium hydroxide solution and once with water, dried over sodium sulphate and concentrated and the residue is distilled. 29 g (72% of theory) of 3-(1,3-dioxolan-2-yl)-1-(4-fluorophenoxy)-3-methyl-2-butanone of boiling point 143° C. to 145° C./0.1 mbar are obtained. ##STR97##
Quantity
16.7 g
Type
reactant
Reaction Step One
Quantity
29 g
Type
reactant
Reaction Step One
Quantity
23.4 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

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